Cas no 96027-28-0 (Benzoic acid, 4-[[bis(4-methylphenoxy)phosphinyl]oxy]-)

• Product Name: Benzoic acid, 4-[[bis(4-methylphenoxy)phosphinyl]oxy]-
• CAS No: 96027-28-0
• MF: C₂₁H₁₉O₆P
• MW: 398.345727205276
• CID: 734810
• PubChem ID: 71331222
• Update Time: 2025-04-19

Benzoic acid, 4-[[bis(4-methylphenoxy)phosphinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[bis(4-methylphenoxy)phosphinyl]oxy]-
• 4-bis(4-methylphenoxy)phosphoryloxybenzoic acid
• di-p-cresyl p-carboxyphenyl phosphate
• DTXSID40759823
• 4-{[Bis(4-methylphenoxy)phosphoryl]oxy}benzoic acid
• 96027-28-0

• Inchi： 1S/C21H19O6P/c1-15-3-9-18(10-4-15)25-28(24,26-19-11-5-16(2)6-12-19)27-20-13-7-17(8-14-20)21(22)23/h3-14H,1-2H3,(H,22,23)
• InChI Key： FVVHFIIDUYKOFH-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(C(=O)O)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 398.09192532g/mol
• Monoisotopic Mass: 398.09192532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.1Ų